methyl 4-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]oxy}benzoate

• IUPAC Name: methyl 4-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]oxy]benzoate
• InChI: InChI=1S/C14H16N4O4/c1-18(2)12-15-13(21-4)17-14(16-12)22-10-7-5-9(6-8-10)11(19)20-3/h5-8H,1-4H3
• InChI Key: TWIFVMRASPIJTL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)OC2=CC=C(C=C2)C(=O)OC)OC
• Molecular Formula: C14H16N4O4
• Molecular Weight: 304.30 g/mol

Description

Methyl 4-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]oxy}benzoate is a useful research compound. Its molecular formula is C14H16N4O4 and its molecular weight is 304.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 304.11715500 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Chemistry: Used as an intermediate in the synthesis of dyes, polymers, and other triazine derivatives.

• Biology: Explored for its potential as a biochemical probe, especially in understanding enzyme functions.

• Medicine: Investigated for its use in drug design and delivery, particularly in targeting specific enzymes or pathways.

• Industry: Used in the production of agrochemicals, such as herbicides and pesticides.

5. Mechanism of Action: The compound exerts its effects primarily through interactions with biological macromolecules. Its triazine ring can form covalent bonds with nucleophilic sites in proteins or DNA, altering their function. This mechanism is harnessed in developing enzyme inhibitors or modulators.

Comparison with Similar Compounds

• Similar Compounds: Compounds like 2,4-dichloro-6-methoxy-1,3,5-triazine and 4-(dimethylamino)-6-chloro-1,3,5-triazine share structural motifs.

• Uniqueness: The unique combination of the triazine and benzoate moieties in methyl 4-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]oxy}benzoate imparts distinct reactivity and stability, making it valuable for specific scientific applications.

This compound indeed holds an intriguing position in both academic research and industrial applications, offering a range of possibilities due to its versatile chemistry.